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Compound of Interest

Compound Name: 5-Iodosalicylic acid

Cat. No.: B043159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 5-
Iodosalicylic acid (CAS No. 119-30-2), a compound utilized in the pharmaceutical and

chemical research sectors.[1] Due to its hazardous properties, a thorough understanding of

safe handling procedures, potential risks, and emergency responses is critical for all personnel

working with this substance.

Physicochemical and Hazard Identification
5-Iodosalicylic acid is a white to off-white or slightly beige crystalline powder.[1][2] It is

sparingly soluble in water but readily dissolves in organic solvents such as ethanol and

acetone.[1] Proper identification and understanding of its intrinsic hazards are the foundation of

safe handling.

Table 1: Physicochemical Properties of 5-Iodosalicylic Acid
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Property Value References

CAS Number 119-30-2 [1][2][3]

Molecular Formula C7H5IO3 [1][2]

Molecular Weight 264.02 g/mol [2][4]

Appearance
White to slightly beige

powder/crystals
[1][2][5]

Melting Point 194-204 °C [5]

Solubility

Sparingly soluble in water;

soluble in ethanol, acetone,

and methanol.

[1]

pKa 2.67 ± 0.10 (Predicted) [1]

Stability

Stable at room temperature in

closed containers under

normal storage and handling

conditions.

[1]

Table 2: GHS Hazard Classification and Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.guidechem.com/encyclopedia/5-iodosalicylic-acid-dic2512.html
https://www.chemical-suppliers.eu/enp/iodosalicylic-acid-PX396118
https://www.sigmaaldrich.com/US/en/product/aldrich/i10600
https://www.guidechem.com/encyclopedia/5-iodosalicylic-acid-dic2512.html
https://www.chemical-suppliers.eu/enp/iodosalicylic-acid-PX396118
https://www.chemical-suppliers.eu/enp/iodosalicylic-acid-PX396118
https://pubchem.ncbi.nlm.nih.gov/compound/5-Iodosalicylic-acid
https://www.guidechem.com/encyclopedia/5-iodosalicylic-acid-dic2512.html
https://www.chemical-suppliers.eu/enp/iodosalicylic-acid-PX396118
https://assets.thermofisher.com/chem-specs-pdf/retrievePdf?rootSku=B21291&sku=B21291.14&erp_type=KR_E1_LCD&countryCode=kr
https://assets.thermofisher.com/chem-specs-pdf/retrievePdf?rootSku=B21291&sku=B21291.14&erp_type=KR_E1_LCD&countryCode=kr
https://www.guidechem.com/encyclopedia/5-iodosalicylic-acid-dic2512.html
https://www.guidechem.com/encyclopedia/5-iodosalicylic-acid-dic2512.html
https://www.guidechem.com/encyclopedia/5-iodosalicylic-acid-dic2512.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Class

Category
GHS
Pictogram

Signal
Word

Hazard
Statement

References

Skin Irritation 2 Irritant Warning

H315:

Causes skin

irritation

[1][3][4]

Serious Eye

Irritation
2 Irritant Warning

H319:

Causes

serious eye

irritation

[1][3][4]

Specific

Target Organ

Toxicity

(Single

Exposure)

3 Irritant Warning

H335: May

cause

respiratory

irritation

[1][3][4]

Safe Handling and Storage
Adherence to strict handling and storage protocols is essential to minimize exposure risk.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense.

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[6][7][8][9] A face shield may be necessary for tasks with a high risk of dust

generation.[10]

Skin Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn.[7][8][9][10]

Protective clothing, such as a lab coat or coveralls, is required to prevent skin contact.[6][8]

[10]

Respiratory Protection: For operations where dust may be generated, a NIOSH-approved

N95 dust mask or equivalent respirator should be used.[3][7][8][10] All respirator users must

be properly fit-tested and trained.
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Engineering Controls
Ventilation: Work with 5-Iodosalicylic acid should be conducted in a well-ventilated area.[1]

Local exhaust ventilation, such as a fume hood, is recommended to control airborne dust.

[11]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[12]

Storage Requirements
Store in a tightly closed container.[1]

Keep in a cool, dry, and well-ventilated area.[1]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure References

Inhalation

Remove the individual to fresh

air and keep them in a position

comfortable for breathing. If

the person feels unwell, call a

POISON CENTER or doctor.

[1][13]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water. Remove contaminated

clothing and wash it before

reuse. If skin irritation occurs,

seek medical advice/attention.

[1][13]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do so. Continue

rinsing. If eye irritation persists,

get medical advice/attention.

[1][13]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

medical attention if you feel

unwell.

Spill Response
A chemical spill of 5-Iodosalicylic acid should be handled with caution to prevent dust

generation and exposure.

Minor Spill:

Alert others in the vicinity.

Wear appropriate PPE.

Gently cover the spill with a damp paper towel to avoid making the powder airborne.
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Carefully scoop the material into a suitable container for hazardous waste disposal.

Clean the spill area with soap and water.

Major Spill:

Evacuate the area immediately.

Contact your institution's emergency response team.

Restrict access to the spill area.

Provide the emergency response team with the Safety Data Sheet (SDS) for 5-
Iodosalicylic acid.

Experimental Protocols for Hazard Determination
The GHS classifications for 5-Iodosalicylic acid are determined through standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

Acute Dermal Irritation/Corrosion (OECD 404)
This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

Principle: A small amount of the test substance is applied to the shaved skin of a test animal

(typically a rabbit) under a gauze patch for a specified duration. The skin is then observed for

signs of erythema (redness) and edema (swelling) at various time points.

Methodology:

A single animal is initially tested.

0.5 g of the solid substance, moistened with a small amount of a suitable solvent (e.g.,

water), is applied to a small area of skin (approximately 6 cm²).

The application site is covered with a gauze patch and a semi-occlusive dressing for 4

hours.
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After the exposure period, the patch is removed, and the skin is cleaned.

The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch

removal.

The severity of the reactions is scored according to a standardized scale.

If a corrosive effect is not observed, the response is confirmed in additional animals.

Acute Eye Irritation/Corrosion (OECD 405)
This test evaluates the potential of a substance to cause eye irritation or damage.

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of

an experimental animal (usually a rabbit). The eye is then observed for any adverse effects

on the cornea, iris, and conjunctiva.

Methodology:

Initially, a single animal is used.

A small amount of the test substance (e.g., 0.1 mL of a liquid or not more than 0.1 g of a

solid) is instilled into the conjunctival sac of one eye. The other eye serves as a control.

The eyelids are held together for about one second to prevent loss of the material.

The eye is examined for signs of irritation, such as corneal opacity, iritis, and conjunctival

redness and swelling, at 1, 24, 48, and 72 hours after application.

The severity of the lesions is scored.

If a corrosive or severe irritant effect is not observed, the test may be confirmed in

additional animals.

Toxicological Mechanisms and Workflows
While the precise signaling pathways for 5-Iodosalicylic acid-induced irritation are not fully

elucidated, a general understanding of chemical irritant mechanisms can inform safety
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practices.

Hypothetical Signaling Pathway for Skin Irritation
Chemical irritants can trigger an inflammatory cascade in the skin. The following diagram

illustrates a generalized pathway.
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Spill of 5-Iodosalicylic Acid Occurs

Assess Spill Size and Risk
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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